Cas no 2229401-38-9 (2-(azidomethyl)-5-bromopyrimidine)

• Product Name: 2-(azidomethyl)-5-bromopyrimidine
• CAS No: 2229401-38-9
• MF: C₅H₄BrN₅
• MW: 214.022758483887
• CID: 5866174
• PubChem ID: 151576863
• Update Time: 2025-11-06

2-(azidomethyl)-5-bromopyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-bromopyrimidine
• 2229401-38-9
• EN300-1925932

• Inchi： 1S/C5H4BrN5/c6-4-1-8-5(9-2-4)3-10-11-7/h1-2H,3H2
• InChI Key： QFQFTERNTMNEIU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CN=[N+]=[N-])=NC=1

Computed Properties

• Exact Mass: 212.96501g/mol
• Monoisotopic Mass: 212.96501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.1Ų

Additional information on 2-(azidomethyl)-5-bromopyrimidine

Comprehensive Overview of 2-(Azidomethyl)-5-Bromopyrimidine (CAS 2229401-38-9): Properties, Applications, and Innovations

2-(Azidomethyl)-5-bromopyrimidine (CAS 2229401-38-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features an azidomethyl functional group, making it a versatile building block for click chemistry applications, drug discovery, and material science. Its unique molecular structure combines the reactivity of both azide and bromine moieties, enabling diverse synthetic transformations.

In recent years, the demand for functionalized pyrimidines like 2-(azidomethyl)-5-bromopyrimidine has surged due to their role in developing targeted therapies and bioconjugation techniques. Researchers frequently search for "CAS 2229401-38-9 solubility," "azidomethyl pyrimidine synthesis," and "5-bromopyrimidine applications," reflecting its relevance in modern chemistry. The compound’s dual-functional reactivity allows for efficient modifications under mild conditions, aligning with green chemistry principles.

The click chemistry compatibility of 2-(azidomethyl)-5-bromopyrimidine makes it invaluable for biomolecular labeling and probe design. Its azide group participates in strain-promoted alkyne-azide cycloadditions (SPAAC), while the bromine atom facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. This dual functionality addresses common queries such as "how to modify pyrimidine cores" and "azide-containing heterocycles in drug development."

From a synthetic perspective, CAS 2229401-38-9 is often employed to construct kinase inhibitors and nucleoside analogs. Its bromine substituent enables precise C-C bond formation, while the azidomethyl side chain introduces bioorthogonal handles for further derivatization. Such features resonate with trending topics like "fragment-based drug design" and "high-throughput screening libraries."

Stability and storage conditions of 2-(azidomethyl)-5-bromopyrimidine are frequently discussed in forums. The compound typically requires protection from light and moisture, stored at low temperatures to preserve its azide integrity. Analytical techniques like HPLC and NMR are critical for purity verification, addressing concerns like "CAS 2229401-38-9 characterization" and "azide stability in organic solvents."

Innovations in catalysis have further expanded the utility of this compound. For instance, its bromine atom can undergo photoredox catalysis to generate radicals for C-H functionalization, a hot topic in "late-stage diversification" strategies. Meanwhile, the azidomethyl group supports bioimaging applications when conjugated with fluorophores, catering to searches like "pyrimidine-based fluorescent tags."

In conclusion, 2-(azidomethyl)-5-bromopyrimidine (CAS 2229401-38-9) exemplifies the convergence of medicinal chemistry and materials science. Its adaptability to multistep syntheses and alignment with sustainable chemistry trends ensure its continued prominence in research. As interest grows in "small-molecule probes" and "heterocyclic scaffolds," this compound remains a cornerstone for innovation.